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Compound of Interest

Compound Name: Fluorescent brightener 71

Cat. No.: B125262 Get Quote

Fluorescent Brightener 71: A Comprehensive
Technical Guide
CAS Number: 16090-02-1

Chemical Name: Disodium 4,4'-bis[(4-anilino-6-morpholino-1,3,5-triazin-2-yl)amino]stilbene-

2,2'-disulfonate

This technical guide provides an in-depth overview of Fluorescent Brightener 71 (FB 71), a

prominent optical brightening agent. It is intended for researchers, scientists, and drug

development professionals, offering detailed information on its chemical and physical

properties, industrial applications, relevant experimental protocols, and toxicological profile.

Core Properties and Specifications
Fluorescent Brightener 71 is a stilbene-based compound widely utilized for its ability to

absorb ultraviolet light and re-emit it as blue light, resulting in a whiter and brighter appearance

of treated materials.[1][2] It exists as a pale yellow, odorless powder or granules and is soluble

in water.[2][3]
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Property Value

Molecular Formula C₄₀H₃₈N₁₂Na₂O₈S₂

Molecular Weight 924.91 g/mol [2]

Appearance
White to off-white or pale yellow

powder/granules[2][3]

Melting Point >270 °C[3][4]

Water Solubility
1.223-1.9 g/L at 20-25°C[3][4]; 5 mg/L at 25°C[2]

[5]

Absorption Wavelength (λmax) 349 nm[3]

Emission Wavelength (λem) 442 nm[3]

Synonyms

Fluorescent Brightener 260, C.I. Fluorescent

Brightener 71, Optical Brightener AMS, Optical

Brightener DMS, Optical Brightener CXT[4][6]

Industrial Applications and Methodologies
FB 71 is a key ingredient in the textile, paper, and detergent industries, where it serves to

enhance the whiteness and brightness of products.[2][6]

Textile Industry
In the textile industry, FB 71 is applied to cotton, nylon, and other fabrics to improve their

appearance.[6][7] It is typically used in the finishing stages of textile production.

Experimental Protocol: Application in Cotton Finishing

A general procedure for applying FB 71 to cotton fabric involves preparing a finishing bath,

applying it to the fabric, and then drying and curing the material.

Preparation of Finishing Bath
(0.1-0.3% FB 71 solution) Padding of Cotton FabricApplication Drying

(e.g., 100-120°C)
Moisture Removal Curing

(e.g., 150-170°C)
Fixation Finished Brightened FabricFinal Product
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Click to download full resolution via product page

A simplified workflow for applying Fluorescent Brightener 71 in textile finishing.

Paper Industry
In papermaking, FB 71 is added to the pulp slurry or applied as a surface coating to increase

the brightness of the final paper product.[2][8] A patented method suggests using 0.01%-1.0%

by weight of FB 71 at an optimal operating temperature of 30-80°C.[8]

Experimental Protocol: Wet-End Application in Papermaking

The following diagram illustrates a typical workflow for incorporating FB 71 in the wet-end of the

papermaking process.

Pulp Slurry Preparation Addition of FB 71
(0.01-1.0% by weight)

Incorporation Sheet FormationWeb Forming Pressing & DryingWater Removal Brightened Paper ProductFinal Product

Click to download full resolution via product page

Workflow for the wet-end application of Fluorescent Brightener 71 in papermaking.

Detergent Industry
FB 71 is a common additive in laundry detergents, where it deposits on fabrics during washing

to maintain or enhance their whiteness.[9]

Experimental Protocol: Formulation of a Heavy-Duty Liquid Detergent

A representative formulation for a heavy-duty liquid laundry detergent incorporating FB 71 is

outlined below. The process involves the sequential mixing of various components.

1. Dissolve FB 71 in Water 2. Add Surfactants & Builders 3. Incorporate Enzymes & Polymers 4. Add Fragrance & Preservatives 5. pH Adjustment & Viscosity Control Final Liquid Detergent

Click to download full resolution via product page
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A generalized workflow for formulating a liquid laundry detergent with Fluorescent Brightener
71.

Environmental Fate and Toxicological Profile
Environmental Persistence and Degradation
Fluorescent Brightener 71 is not readily biodegradable in aquatic environments.[10] However,

it can undergo photodegradation when exposed to sunlight, with a half-life of 3-6 hours in

laboratory studies.[11] This degradation can lead to the formation of persistent metabolites.[11]

The compound is expected to be persistent in soil and sediment.[1]

Experimental Protocol: Assessment of Ready Biodegradability (OECD Test Guideline 301D)

The ready biodegradability of FB 71 can be assessed using the Closed Bottle Test (OECD

301D). This method involves incubating the test substance with an inoculum in a sealed bottle

and measuring the consumption of dissolved oxygen over a 28-day period.

Preparation of Test Medium
(Mineral nutrients, FB 71) Inoculation with Microorganisms Incubation in Sealed Bottles

(28 days in the dark) Measurement of Dissolved Oxygen Calculation of % Biodegradation

Click to download full resolution via product page

Workflow for the OECD 301D Closed Bottle Test for ready biodegradability.

Bioaccumulation
Studies conducted according to OECD Test Guideline 305C have shown that Fluorescent
Brightener 71 has a low potential for bioaccumulation in fish.[11] The bioconcentration factors

(BCF) were determined to be well below the threshold for a bioaccumulation hazard.[11]

Toxicological Assessment in Caenorhabditis elegans**
Research using the nematode Caenorhabditis elegans as a model organism has provided

insights into the potential toxicological effects of FB 71. Exposure to FB 71 was found to inhibit

growth, locomotion, and reproduction in the nematodes.[12] Furthermore, the study indicated

that FB 71 could induce oxidative stress, as evidenced by the increased expression of genes
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such as gpx-4 and sod-4, which are associated with the production of reactive oxygen species

(ROS).[1]

Experimental Protocol: C. elegans Toxicity Assay

A typical toxicity assessment in C. elegans involves exposing the nematodes to various

concentrations of the test substance and observing different endpoints.

Synchronization of C. elegans Culture Exposure to FB 71
(Varying concentrations)

Endpoint Assessment
(Lethality, Growth, Locomotion, Reproduction)

Gene Expression Analysis
(e.g., qPCR for stress response genes)

Data Analysis & Interpretation

Click to download full resolution via product page

A general workflow for assessing the toxicity of Fluorescent Brightener 71 using C. elegans.

Potential Signaling Pathway Interaction
A molecular docking study identified the CD40 ligand as a potential protein target for

Fluorescent Brightener 71, suggesting a possible interaction with immune signaling

pathways.[1] The CD40/CD40L signaling pathway is crucial for a variety of immune responses.
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A potential interaction of Fluorescent Brightener 71 with the CD40 ligand signaling pathway.
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Analytical Methods
High-performance liquid chromatography (HPLC) is a primary method for the separation and

quantification of Fluorescent Brightener 71 in various matrices.[1][13]

Experimental Protocol: HPLC Analysis

A general HPLC method for the analysis of FB 71 would involve sample extraction,

chromatographic separation, and detection.

Sample Preparation
(Extraction & Cleanup)

HPLC System
(Pump, Injector, Column)

Injection Chromatographic Separation
(e.g., Reversed-Phase)

Detection
(e.g., Fluorescence or UV-Vis) Data Acquisition & Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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